Cas no 2227742-36-9 ((2S)-1-(4-methyloxan-4-yl)propan-2-ol)

• Product Name: (2S)-1-(4-methyloxan-4-yl)propan-2-ol
• CAS No: 2227742-36-9
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6410262
• PubChem ID: 165627894
• Update Time: 2025-07-31

(2S)-1-(4-methyloxan-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-methyloxan-4-yl)propan-2-ol
• EN300-1777652
• 2227742-36-9

• Inchi： 1S/C9H18O2/c1-8(10)7-9(2)3-5-11-6-4-9/h8,10H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： FYBOXGNMYVMBBE-QMMMGPOBSA-N
• SMILES： O1CCC(C)(C[C@H](C)O)CC1

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(4-methyloxan-4-yl)propan-2-ol

Comprehensive Guide to (2S)-1-(4-methyloxan-4-yl)propan-2-ol (CAS No. 2227742-36-9): Properties, Applications, and Market Insights

(2S)-1-(4-methyloxan-4-yl)propan-2-ol (CAS No. 2227742-36-9) is a chiral organic compound with significant potential in pharmaceutical and specialty chemical applications. This secondary alcohol derivative features a 4-methyloxane ring, which contributes to its unique stereochemical properties. The compound's molecular formula and structural characteristics make it particularly valuable for asymmetric synthesis and drug development.

The growing demand for chiral building blocks in medicinal chemistry has positioned (2S)-1-(4-methyloxan-4-yl)propan-2-ol as a compound of interest. Researchers are particularly focused on its potential as a pharmaceutical intermediate for developing novel therapeutics. The stereocenter at the 2-position of the propanol chain enables the creation of enantiomerically pure compounds, which is crucial for modern drug design.

From a physicochemical perspective, this compound exhibits moderate polarity due to the presence of both hydroxyl group and tetrahydropyran ring. The 4-methyl substitution on the oxane ring influences its lipophilicity profile, making it potentially useful for optimizing drug-like properties in candidate molecules. Recent studies suggest its application in developing CNS-targeting compounds, leveraging its balanced hydrophilic-lipophilic character.

The synthetic accessibility of CAS 2227742-36-9 has been improved through recent advancements in asymmetric catalysis. Many pharmaceutical companies are exploring its use in prodrug development, particularly for compounds requiring controlled release profiles. The compound's metabolic stability and toxicity profile are currently under investigation, with preliminary data showing promising characteristics for therapeutic applications.

In the fine chemicals market, demand for (2S)-1-(4-methyloxan-4-yl)propan-2-ol has been steadily increasing, driven by the expansion of biopharmaceutical research. The compound's price per gram varies significantly based on purity levels and enantiomeric excess, with research-grade material typically commanding premium pricing. Several custom synthesis providers now offer this compound as part of their chiral pool inventory.

Current research trends highlight potential applications in neurological disorder treatments, where the compound's blood-brain barrier permeability characteristics are being evaluated. The structure-activity relationship studies using this scaffold have revealed interesting pharmacophore features that could lead to novel G-protein coupled receptor modulators. These developments align with growing interest in precision medicine approaches.

From a regulatory standpoint, CAS 2227742-36-9 is not currently listed on any major controlled substances inventories, facilitating its use in global research programs. However, researchers should consult local regulations regarding laboratory safety protocols when handling this material. The compound's storage conditions typically recommend protection from moisture and oxidation to maintain stability.

The intellectual property landscape surrounding (2S)-1-(4-methyloxan-4-yl)propan-2-ol shows increasing patent activity, particularly in drug delivery systems and bioconjugation techniques. Several pharmaceutical companies have filed applications covering derivatives of this compound for various therapeutic indications, indicating its growing commercial importance.

Analytical characterization of 2227742-36-9 typically involves chiral HPLC for purity assessment, complemented by NMR spectroscopy and mass spectrometry. The compound's spectral data has been well-documented in recent literature, facilitating its identification and quality control in research settings. These analytical methods are crucial for ensuring reproducible results in biological studies.

Future prospects for (2S)-1-(4-methyloxan-4-yl)propan-2-ol appear promising, with potential expansions into agricultural chemistry and material science applications. The compound's scalable synthesis and structural versatility position it as a valuable asset in multiple high-value chemical sectors. Ongoing research continues to uncover new dimensions of its utility in molecular design and chemical biology.